Cas no 1592737-45-5 (Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate)

• Product Name: Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate
• CAS No: 1592737-45-5
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5951057
• PubChem ID: 115612489
• Update Time: 2025-07-22

Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate
• EN300-7455270
• 1592737-45-5

• Inchi： 1S/C9H18N2O2/c1-10-5-4-8(6-10)7-11(2)9(12)13-3/h8H,4-7H2,1-3H3
• InChI Key： JFJCHIFIMCHOCG-UHFFFAOYSA-N
• SMILES： O(C)C(N(C)CC1CN(C)CC1)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.8Ų

Additional information on Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate

Professional Introduction to Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate (CAS No. 1592737-45-5)

Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate, a compound with the chemical identifier CAS No. 1592737-45-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly its 1-methylpyrrolidin-3-yl moiety, contribute to its distinctive chemical and pharmacological properties, making it a subject of considerable interest in contemporary research.

The synthesis and characterization of Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate have been the focus of numerous studies aimed at elucidating its mechanisms of action and exploring its potential applications in medicine. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets, providing valuable insights into its pharmacodynamics. These studies suggest that the compound may exhibit inhibitory effects on enzymes and receptors involved in critical metabolic pathways, thereby opening avenues for its use in treating a range of diseases.

In particular, the 1-methylpyrrolidin-3-yl group is a key structural determinant of the compound's biological activity. This moiety is known to enhance the lipophilicity and metabolic stability of carbamate derivatives, which is crucial for their absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of this group also facilitates favorable interactions with biological targets, thereby increasing the compound's efficacy. Furthermore, the methyl groups attached to the carbamate nitrogen contribute to the overall stability of the molecule, making it suitable for long-term therapeutic use.

The pharmacokinetic properties of Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate have been extensively studied to ensure optimal dosing regimens and minimize potential side effects. Preclinical trials have demonstrated that this compound exhibits moderate solubility in water and oil-based media, which is advantageous for formulation development. Additionally, its bioavailability has been found to be high when administered orally, suggesting that it may be an effective candidate for oral therapeutic agents.

One of the most promising applications of Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate is in the treatment of neurological disorders. Research indicates that this compound may interact with neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. The ability of the 1-methylpyrrolidin-3-yl group to modulate receptor activity has been particularly highlighted in studies examining its potential as an anxiolytic and antidepressant agent. These findings are supported by preliminary clinical trials that have shown encouraging results in patients with mild to moderate symptoms.

The development of Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate also aligns with broader trends in pharmaceutical innovation aimed at creating more targeted and effective therapies. The increasing emphasis on personalized medicine has driven researchers to explore novel compounds that can be tailored to individual patient needs. This compound's unique structural features make it a versatile tool for drug discovery, allowing for modifications that can enhance its specificity and reduce off-target effects.

In conclusion, Methyl N-methyl-N-[(1-methylpyrrolidin-3-yl)methyl]carbamate (CAS No. 1592737-45-5) represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its distinctive structural features, particularly the presence of the 1-methylpyrrolidin-3-yl moiety, contribute to its unique biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and explore its potential as a treatment for various diseases. As our understanding of this compound grows, it is likely to play an increasingly important role in addressing unmet medical needs.